Ethyl 2-(3-fluorophenoxy)acetate
Cat. No. B1316337
:
777-70-8
M. Wt: 198.19 g/mol
InChI Key: UOUDEEISQIAYSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:15][CH2:16][C:17](=[O:18])[O:19][CH2:20][CH3:21].[C:9](=[O:10])([O-:11])[O-:12].[CH3:22][CH2:23][O:24][CH2:25][CH3:26].[F:1][c:2]1[cH:3][c:4]([OH:8])[cH:5][cH:6][cH:7]1.[K+:13].[K+:14].[O:27]=[CH:28][N:29]([CH3:30])[CH3:31]>>[F:1][c:2]1[cH:3][c:4]([O:8][CH2:16][C:17](=[O:18])[O:19][CH2:20][CH3:21])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOC(=O)COc1cccc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
